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Introduction
(S)-Pro-xylane, chemically known as (S)-Hydroxypropyl tetrahydropyrantriol, is a bioactive C-

glycoside derived from xylose.[1][2][3] It is a key molecule in dermatological and cosmetic

research, primarily recognized for its anti-aging properties. (S)-Pro-xylane functions by

stimulating the biosynthesis of glycosaminoglycans (GAGs) and proteoglycans within the skin's

extracellular matrix (ECM).[1][3][4] Specifically, it promotes the production of hyaluronic acid

and collagen, which are crucial for maintaining skin elasticity, hydration, and structural integrity.

[1][2][5] Proper solubilization of this compound is a critical first step for accurate and

reproducible results in various in vitro and in vivo biological assays. This document provides

detailed protocols and data for effectively dissolving (S)-Pro-xylane for research applications.

Physicochemical Properties and Solubility Data
(S)-Pro-xylane is a white to off-white solid powder.[6] It is a water-soluble molecule, a

characteristic that facilitates its incorporation into various aqueous-based formulations for

biological studies.[7][8] The following tables summarize its solubility in common laboratory

solvents and complex formulations.

Table 1: Solubility in Standard Solvents
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Water 100 mg/mL 520.26 mM

Requires sonication to

achieve complete

dissolution.[1][6]

DMSO 250 mg/mL 1300.66 mM

Requires sonication.

Use newly opened

DMSO as it is

hygroscopic.[1][6][9]

PBS 100 mg/mL 520.26 mM
Requires sonication.

[6]

Table 2: Solubility in Complex Formulations for In Vivo or Specific In Vitro Use

Formulation
Composition (v/v)

Achievable
Concentration

Molar
Concentration
(mM)

Notes

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL ≥ 10.82 mM

Prepare by adding

solvents sequentially.

The final solution is

clear.[6][9][10]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL ≥ 10.82 mM

Prepare by adding the

DMSO stock to the

SBE-β-CD solution.

The final solution is

clear.[6][10][11]

10% DMSO, 90%

Corn Oil
≥ 2.08 mg/mL ≥ 10.82 mM

Prepare by adding the

DMSO stock to the

corn oil. The final

solution is clear.[6][10]
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(Note: Molar concentrations calculated based on a molecular weight of 192.21 g/mol for (S)-
Pro-xylane.)[3][6]

Experimental Protocols for Solubilization
Proper technique is essential to ensure (S)-Pro-xylane is fully dissolved and stable in solution,

preventing precipitation during experiments.

Experimental Workflow for Solubilization```dot

Click to download full resolution via product page

Caption: Signaling pathway of (S)-Pro-xylane in the skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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